(4-Hexylphenyl)(oxiran-2-yl)methanone

• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• IUPAC Name: (4-hexylphenyl)-(oxiran-2-yl)methanone
• InChI: InChI=1S/C15H20O2/c1-2-3-4-5-6-12-7-9-13(10-8-12)15(16)14-11-17-14/h7-10,14H,2-6,11H2,1H3
• InChI Key: MHFYINHLDHITER-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(=O)C2CO2

Description

(4-Hexylphenyl)(oxiran-2-yl)methanone is an organic compound featuring a methanone core substituted with a 4-hexylphenyl group and an oxirane (epoxide) ring. The hexyl chain imparts lipophilicity, while the oxirane ring confers reactivity, enabling applications in organic synthesis and materials science. Its molecular formula is C₁₅H₂₀O₂, with a molecular weight of 232.32 g/mol. The compound’s stereochemistry and electronic properties are influenced by the bulky hexyl group, which affects its stability and interaction with other molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Methanone Core

Key structural analogs differ in substituents on the phenyl or oxirane rings. A comparative analysis is provided below:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	References
(4-Hexylphenyl)(oxiran-2-yl)methanone	C₁₅H₂₀O₂	4-hexylphenyl, oxirane	High lipophilicity; potential epoxy resin precursor
(4-Chlorophenyl)(2-phenyloxiranyl)methanone	C₁₅H₁₁ClO₂	4-chlorophenyl, 2-phenyloxirane	Enhanced reactivity in ring-opening reactions; antimicrobial activity
[3-(4-Chlorophenyl)oxiran-2-yl]-(4-methoxyphenyl)methanone	C₁₆H₁₃ClO₃	4-chlorophenyl, 4-methoxyphenyl	Balanced electronic effects; used in heterocyclic synthesis
(4-Bromophenyl)(3-(4-hydroxyphenyl)oxiran-2-yl)methanone	C₁₅H₁₁BrO₃	4-bromophenyl, 4-hydroxyphenyl	Polar hydroxyl group enhances solubility; redox-active in biological systems
(2-Methyloxiran-2-yl)(phenyl)methanone	C₁₀H₁₀O₂	2-methyloxirane, phenyl	Compact structure; used as a chiral building block in catalysis

Key Observations:

• Lipophilicity : The hexyl chain in the target compound increases its hydrophobicity compared to analogs with halogen or hydroxyl groups .
• Reactivity : Chlorophenyl- or bromophenyl-substituted analogs exhibit higher electrophilicity due to electron-withdrawing groups, accelerating nucleophilic attacks on the oxirane ring .

Functional Group Modifications

Oxirane Ring vs. Non-Oxirane Derivatives

Compound Name	Functional Group	Key Differences
(4-Hexylphenyl)(oxiran-2-yl)methanone	Oxirane ring	Epoxide reactivity (e.g., ring-opening for diols or crosslinking)
1-(4-Hexylphenyl)ethanone	Ketone (no oxirane)	Lacks epoxide reactivity; used in fragrance synthesis
Benzophenone	Simple ketone	No oxirane or alkyl chain; UV-absorbing properties

The oxirane ring distinguishes (4-Hexylphenyl)(oxiran-2-yl)methanone from non-epoxide ketones, enabling applications in polymer chemistry (e.g., epoxy resins) and asymmetric catalysis .